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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling, storage, and disposal of 1-Methoxy-2-butanol. This

guide provides immediate, procedural, and step-by-step guidance to ensure laboratory safety

and operational efficiency.

Core Safety and Physical Properties
1-Methoxy-2-butanol is a flammable liquid and vapor, necessitating careful handling to

prevent ignition.[1][2] It is crucial to keep it away from heat, sparks, open flames, and hot

surfaces.[2] The substance is also a combustible liquid. All equipment used during handling

must be grounded to prevent static discharge.[2]

For easy reference, the key quantitative data for 1-Methoxy-2-butanol is summarized in the

table below.
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Property Value Source

CAS Number 53778-73-7 [1]

Molecular Formula C5H12O2 [3]

Molecular Weight 104.15 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 133-135 °C [1]

Flash Point 39 °C (102.2 °F) - closed cup [1][2]

Density 0.906 g/mL at 25 °C [1]

Refractive Index n20/D 1.412 [1]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory

to ensure personal safety when handling 1-Methoxy-2-butanol.
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PPE Category Specification Rationale

Eye and Face Protection

Eyeshields, Faceshields, or

chemical safety goggles

conforming to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1][2]

To prevent eye contact with the

chemical.

Hand Protection

Protective gloves. The specific

material and thickness must be

selected based on the duration

and nature of the handling.

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

A type ABEK (EN14387)

respirator filter is

recommended.[1]

To protect against inhalation of

vapors.

Body Protection
Appropriate protective clothing

to prevent skin exposure.[2]
To prevent skin contact.

Handling and Storage Workflow
The following diagram outlines the standard operating procedure for the safe handling and

storage of 1-Methoxy-2-butanol, from initial reception to final disposal.
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Workflow for Handling 1-Methoxy-2-butanol

Receiving and 
Unpacking

Secure Storage

Inspect container

Preparation for Use

Transport to work area

Chemical Handling

Wear appropriate PPE

Spill Management

In case of accidental release

Waste Collection

Collect used material

Contain and clean up

Disposal

Follow disposal protocol

Click to download full resolution via product page

Caption: Logical workflow for handling 1-Methoxy-2-butanol.
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Detailed Operational and Disposal Plans
Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure adequate ventilation in the work area. Use of a fume hood is strongly

recommended.[2]

Remove all potential ignition sources from the vicinity, such as open flames, hot surfaces,

and spark-producing equipment.[2]

Ground all containers and receiving equipment to prevent static discharge.[2]

Have a spill kit readily accessible.

Handling:

Wear the appropriate PPE as detailed in the table above.

Use only non-sparking tools.[2]

When transferring the chemical, pour slowly to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[2]

In Case of a Spill:

Evacuate non-essential personnel from the area.

If safe to do so, stop the leak.

Contain the spill using an inert absorbent material such as sand or earth.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan

All waste materials, including contaminated absorbent materials and empty containers, must be

disposed of in accordance with local, regional, and national regulations.

Waste Collection:

Collect all 1-Methoxy-2-butanol waste in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[2][4]

Empty containers may retain product residue and should be treated as hazardous waste.

Do not reuse empty containers.

First Aid Measures
In the event of exposure, immediate action is critical.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.[2]

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes. If skin irritation persists, call a physician.[2]

After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[2]

After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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